molecular formula C12H11ClN2O2 B8543839 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester

1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester

Cat. No.: B8543839
M. Wt: 250.68 g/mol
InChI Key: NLGKYTHYPCQILS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11ClN2O2

Molecular Weight

250.68 g/mol

IUPAC Name

methyl 1-(4-chlorophenyl)-5-methylpyrazole-4-carboxylate

InChI

InChI=1S/C12H11ClN2O2/c1-8-11(12(16)17-2)7-14-15(8)10-5-3-9(13)4-6-10/h3-7H,1-2H3

InChI Key

NLGKYTHYPCQILS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C2=CC=C(C=C2)Cl)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (8.76 g) and methyl iodide (3.15 ml) were added to a N,N-dimethylformamide solution (42 ml) of 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (10.0 g) in Reference Example 3 at room temperature and stirred for five hours. Potassium carbonate (4.08 g) and methyl iodide (2.1 ml) were subsequently added and the mixture was stirred further for three hours at room temperature. After completion of the reaction, water (200 ml) was added and the precipitated solid was collected by filtration to give 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester (10.5 g) as a pale yellow solid.
Quantity
8.76 g
Type
reactant
Reaction Step One
Quantity
3.15 mL
Type
reactant
Reaction Step One
Quantity
42 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
4.08 g
Type
reactant
Reaction Step Two
Quantity
2.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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